1-{[3-(Benzyloxy)-1-fluoro-1-propenyl]sulfinyl}-4-methylbenzene

• Molecular Formula: C17H17FO2S
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 1-[(S)-[(Z)-1-fluoro-3-phenylmethoxyprop-1-enyl]sulfinyl]-4-methylbenzene
• InChI: InChI=1S/C17H17FO2S/c1-14-7-9-16(10-8-14)21(19)17(18)11-12-20-13-15-5-3-2-4-6-15/h2-11H,12-13H2,1H3/b17-11-/t21-/m0/s1
• InChI Key: YFGXJTYNLNXOEZ-LRJKXPEMSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)[S@](=O)/C(=C\COCC2=CC=CC=C2)/F
• SMILES: CC1=CC=C(C=C1)S(=O)C(=CCOCC2=CC=CC=C2)F

Description

1-{[3-(Benzyloxy)-1-fluoro-1-propenyl]sulfinyl}-4-methylbenzene, commonly known as AF-219, is a small molecule drug that has been studied for its potential therapeutic applications in various respiratory disorders.

Mechanism of Action

AF-219 acts by blocking the P2X3 receptor, which is expressed on sensory nerve fibers in the airways. Activation of the P2X3 receptor leads to the release of ATP, which stimulates the cough reflex and promotes airway inflammation. AF-219 binds to the P2X3 receptor and prevents the release of ATP, leading to a reduction in cough reflex and airway inflammation.
Biochemical and Physiological Effects
AF-219 has been shown to have a selective and potent effect on the P2X3 receptor, with minimal off-target effects. It has been found to be well-tolerated in preclinical and clinical studies, with no significant adverse effects reported. AF-219 has been shown to reduce cough frequency and severity, as well as improve lung function in patients with respiratory disorders.

Advantages and Limitations for Lab Experiments

AF-219 has several advantages for lab experiments, including its high potency and selectivity for the P2X3 receptor, as well as its well-characterized mechanism of action. However, AF-219 has some limitations, including its relatively short half-life and the need for frequent dosing in preclinical and clinical studies.

Future Directions

Future research on AF-219 could focus on optimizing its pharmacokinetic properties to improve its efficacy and reduce the need for frequent dosing. Additionally, AF-219 could be studied in combination with other drugs for the treatment of respiratory disorders. Further research could also explore the potential therapeutic applications of AF-219 in other conditions, such as neuropathic pain and migraine. Overall, AF-219 has shown promising results in preclinical and clinical studies and has the potential to be a valuable therapeutic agent for the treatment of respiratory disorders.

Synthesis Methods

AF-219 is synthesized through a multistep process that involves the reaction of 4-methylbenzene with various reagents to introduce the sulfinyl and fluoro substituents. The final step involves the addition of benzyloxy and propenyl groups to the molecule, resulting in the formation of AF-219. The synthesis method has been optimized to ensure high yield and purity of the final product.

Scientific Research Applications

AF-219 has been extensively studied for its potential therapeutic applications in respiratory disorders such as chronic cough, asthma, and chronic obstructive pulmonary disease (COPD). It has been found to have a high affinity for the P2X3 receptor, which is involved in the regulation of cough reflex and airway inflammation. AF-219 has been shown to block the P2X3 receptor, leading to a reduction in cough frequency and severity, as well as a decrease in airway inflammation.